3-Phenyl-1-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]propan-1-one

• IUPAC Name: 3-phenyl-1-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C22H25N3O/c1-16(2)22-23-19-10-6-7-11-20(19)25(22)18-14-24(15-18)21(26)13-12-17-8-4-3-5-9-17/h3-11,16,18H,12-15H2,1-2H3
• InChI Key: QTCFZRZYDSDOJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=CC=C2N1C3CN(C3)C(=O)CCC4=CC=CC=C4
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

The compound contains a phenyl group, a propanone group, a benzimidazole group, and an azetidine group. These groups are common in many pharmaceutical compounds and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzimidazole group is a bicyclic heteroaromatic compound, the azetidine is a saturated four-membered ring, and the phenyl and propanone groups are common in organic chemistry.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many benzimidazole derivatives have biological activity and are used in medicine for their antibacterial, antifungal, antiviral, and anticancer properties.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific toxicity data, it’s difficult to comment on the potential hazards.

Future Directions

The future research directions would likely involve exploring the potential biological activities of this compound, possibly as a pharmaceutical agent. This could involve in vitro and in vivo testing, as well as further modifications to optimize its activity.